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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of

Hexanitrohexaazaisowurtzitane (HNIW), also known as CL-20, in plastic-bonded explosives

(PBXs). This document includes detailed experimental protocols for the preparation and

characterization of HNIW-based PBXs, as well as a summary of their performance

characteristics.

Introduction to HNIW in Plastic-Bonded Explosives
Hexanitrohexaazaisowurtzitane (HNIW or CL-20) is a highly energetic nitramine explosive

that surpasses the performance of traditional explosives like HMX and RDX.[1] Its high density,

positive heat of formation, and high energy release make it a desirable component for

advanced explosive formulations.[1] Plastic-bonded explosives (PBXs) incorporate explosive

crystals into a polymer binder matrix, which enhances the safety and mechanical properties of

the explosive charge without significantly compromising performance. The choice of binder is

critical as it affects the sensitivity, processability, and mechanical integrity of the PBX.

Performance Characteristics of HNIW-Based PBXs
HNIW-based PBXs exhibit superior detonation properties compared to formulations based on

other common military explosives. The high density and energy of CL-20 contribute to
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significantly higher detonation velocities and pressures. The selection of the binder system

allows for the tailoring of mechanical properties and sensitivity.

Table 1: Performance Data of HNIW-Based PBX Formulations

Explosi
ve Filler

Binder
System

Filler
Loading
(wt%)

Density
(g/cm³)

Detonati
on
Velocity
(m/s)

Impact
Sensitiv
ity (H50,
cm)

Friction
Sensitiv
ity (N)

Referen
ce

ε-HNIW HTPB 91 - 8850 - - [2]

ε-HNIW HTPB 82 - >7812 - - [3][4]

HNIW/F

OX-7

(1:1)

Fluoropol

ymer
94 - 8776 - - [4]

HNIW Viton A 95 - -
Decrease

d

Decrease

d
[5]

HNIW
Polyureth

ane
- - >9100

Acceptab

le

Acceptab

le
[6]

Note: " - " indicates data not available in the cited sources. H50 represents the height at which

there is a 50% probability of initiation in a drop hammer test. Friction sensitivity is the load at

which a reaction is observed in the BAM friction test.

Experimental Protocols
Preparation of HNIW-Based PBX by Slurry Coating
Method
This protocol describes the preparation of a pressed HNIW-based PBX using a slurry coating

process, which is a common method for producing PBX molding powders.

Materials:

ε-HNIW (sub-micron particles)[7]
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Polymeric binder (e.g., Viton A, Fluoropolymer F2311)

Plasticizer (if required by the binder system)

Solvent for binder (e.g., ethyl acetate)

Deionized water

Anti-static agent

Equipment:

Jacketed mixing vessel with temperature control

High-shear mixer or agitator

Filtration system

Vacuum oven

Hydraulic press

Molding die

Procedure:

Aqueous Slurry Preparation: In a jacketed mixing vessel, create an aqueous slurry of the

HNIW particles. The weight ratio of HNIW to water should be approximately 4:1.[8] Add a

small amount of anti-static agent to the water. Begin gentle agitation to ensure a uniform

suspension.

Lacquer Preparation: In a separate container, dissolve the polymeric binder and any

plasticizer in a suitable solvent to form a lacquer.

Coating: Slowly add the binder lacquer to the agitated HNIW slurry. The binder will

precipitate onto the HNIW particles as the solvent disperses in the water. Continue agitation

to ensure uniform coating of the explosive crystals.
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Granulation: Control the agitation speed and temperature to promote the formation of

spherical granules of the desired size.

Filtration and Washing: Once the desired granule size is achieved, filter the slurry to

separate the coated HNIW granules. Wash the granules with deionized water to remove any

residual solvent and impurities.

Drying: Dry the molding powder in a vacuum oven at a controlled temperature (typically 50-

60°C) until a constant weight is achieved.

Pressing: The dried PBX molding powder can then be pressed into the desired shape using

a hydraulic press and a suitable molding die. Apply pressure gradually to the desired

consolidation pressure.

Preparation of Cast-Cure HNIW-Based PBX
This protocol outlines the preparation of a cast-cure PBX, typically using a polyurethane binder

system based on hydroxyl-terminated polybutadiene (HTPB).

Materials:

ε-HNIW

Hydroxyl-terminated polybutadiene (HTPB) prepolymer

Curing agent (e.g., isophorone diisocyanate - IPDI)

Plasticizer (e.g., dioctyl adipate - DOA)

Bonding agent

Curing catalyst (e.g., dibutyltin dilaurate)

Equipment:

Vertical planetary mixer with vacuum capability

Temperature-controlled casting chamber
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Molds for the desired charge shape

Vacuum oven

Procedure:

Binder Premix: In the planetary mixer, combine the HTPB prepolymer, plasticizer, and

bonding agent. Mix under vacuum at a controlled temperature (e.g., 60°C) to degas the

mixture.

Addition of HNIW: Gradually add the HNIW crystals to the binder premix while continuing to

mix under vacuum. Ensure thorough wetting and uniform dispersion of the explosive

particles.

Addition of Curing Agent: Once the HNIW is uniformly dispersed, add the curing agent and

catalyst to the mixture. Continue mixing for a specified period to ensure a homogeneous

composition.

Casting: Pour the final mixture into pre-heated molds. The casting process should be done

under vacuum to prevent air entrapment.

Curing: Transfer the filled molds to a temperature-controlled oven for curing. A typical curing

cycle is 7 days at 60°C.[3]

Demolding: After the curing is complete, allow the charges to cool to room temperature

before demolding.

Detonation Velocity Measurement
The velocity of detonation (VOD) is a key performance parameter of an explosive. The

continuous probe method using ionization pins is a common technique.

Equipment:

Cylindrical charge of the HNIW-based PBX

Detonator
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Multiple ionization pins or a continuous VOD probe

High-speed data acquisition system or digital oscilloscope

Procedure:

Charge Preparation: Prepare a cylindrical charge of the PBX with a length-to-diameter ratio

sufficient to ensure a stable detonation velocity is achieved (typically > 4).

Probe Insertion: Drill holes at precise intervals along the length of the charge for the

ionization pins. Insert the pins so that their tips are in contact with the explosive.

Initiation: Place a detonator at one end of the charge.

Data Acquisition: Connect the ionization pins to the high-speed data acquisition system.

Detonation: Initiate the detonator. As the detonation front propagates along the charge, it will

sequentially short-circuit the ionization pins, generating a signal at each pin.

Calculation: The time intervals between the signals from consecutive pins are recorded.

Knowing the precise distance between the pins, the detonation velocity can be calculated

(Velocity = Distance / Time).

Impact Sensitivity Testing (Bruceton Method)
Impact sensitivity is determined using a drop-weight impact tester, and the Bruceton method is

a statistical approach to determine the 50% probability of initiation height (H50).[9]

Equipment:

Drop-hammer impact sensitivity apparatus (e.g., ERL Type 12)

Standardized drop weight (e.g., 2.5 kg or 5 kg)[10]

Anvil, striker pin, and guide

Sample holder

Safety shield
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Procedure:

Sample Preparation: A small, precisely weighed amount of the PBX sample (typically 30-40

mg) is placed on the anvil.[10]

Test Setup: The striker pin is carefully placed on top of the sample. The drop weight is raised

to a predetermined height.

Drop Test: The weight is released and allowed to fall, impacting the striker pin and the

sample.

Observation: The outcome of each drop is recorded as either a "go" (reaction, e.g., flash,

smoke, or sound) or a "no-go" (no reaction).

Bruceton Method: The height for the subsequent drop is adjusted based on the previous

result. If a "go" occurs, the drop height is decreased by a set increment. If a "no-go" occurs,

the height is increased by the same increment.

Data Analysis: A series of tests (typically 25-50 drops) is conducted.[10] The H50 value and

its standard deviation are calculated from the test results using statistical methods.

Friction Sensitivity Testing (BAM Method)
The BAM (Bundesanstalt für Materialprüfung) friction test is a standardized method to

determine the sensitivity of an explosive to frictional stimuli.[11]

Equipment:

BAM friction apparatus[11]

Porcelain plates and pins with a specified surface roughness[11]

A set of weights to apply a range of loads

Procedure:

Sample Preparation: A small amount of the PBX sample (approximately 10 mm³) is placed

on the porcelain plate.[12]
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Test Setup: The porcelain pin is placed on the sample, and a specific load is applied using

the weighted arm. The loads can be varied, for example, from 5 N to 360 N.[11]

Friction Test: The porcelain plate is moved back and forth once under the pin over a distance

of 10 mm.[12]

Observation: The test is observed for any reaction, such as an explosion, spark, or smoke.

Threshold Determination: The test is repeated with fresh samples and porcelain surfaces,

varying the load to determine the lowest load at which a reaction occurs in a series of trials

(e.g., one in six).[11]
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Caption: Experimental workflows for PBX preparation.
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Caption: PBX characterization workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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